N-(1-methyl-1H-pyrazol-3-yl)-3,5-bis[(phenylmethyl)oxy]benzamide

• CAS No.: 915771-05-0
• Molecular Formula: C25H23N3O3
• Molecular Weight: 413.5 g/mol
• IUPAC Name: N-(1-methylpyrazol-3-yl)-3,5-bis(phenylmethoxy)benzamide
• InChI: InChI=1S/C25H23N3O3/c1-28-13-12-24(27-28)26-25(29)21-14-22(30-17-19-8-4-2-5-9-19)16-23(15-21)31-18-20-10-6-3-7-11-20/h2-16H,17-18H2,1H3,(H,26,27,29)
• InChI Key: IEWDIDBQJMYJSO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)NC(=O)C2=CC(=CC(=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4

Description

N-(1-methyl-1H-pyrazol-3-yl)-3,5-bis[(phenylmethyl)oxy]benzamide is a useful research compound. Its molecular formula is C25H23N3O3 and its molecular weight is 413.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Oxalyl chloride (7.71 mL, 89.7 mmol) was added dropwise to a suspension of 3,5-dibenzyloxybenzoic acid (20.0 g, 59.8 mmol) in DCM (0.5 L) under argon. The reaction was stirred at RT for 6 hours after which time the volatiles were removed in vacuo. The residue was taken up in DCM (300 mL) and a solution of 1-methyl-1H-pyrazol-3-amine (5.81 g, 59.8 mmol) in DCM (50 mL) was added dropwise. The resulting solution was stirred for 16 hours at RT after which time a precipitate had formed. The solid was isolated by filtration and recrystallised from ethanol to give the title compound as a white solid (14.8 g). 1H NMR δ (d6-DMSO): 3.84 (3H, s), 5.17 (4H, s), 6.59 (1H, d), 6.84 (1H, t), 7.33-7.46 (12H, m), 7.62 (1H, d), 10.83 (1H, s); m/z 414 (M+H)+.